Cas no 1326886-92-3 (1-(4-bromophenyl)-5-[(4-methoxyphenyl)methyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one)

• Product Name: 1-(4-bromophenyl)-5-[(4-methoxyphenyl)methyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
• CAS No: 1326886-92-3
• MF: C₁₉H₁₅BrN₄O₂
• MW: 411.252002954483
• CID: 5322741
• Update Time: 2025-10-18

1-(4-bromophenyl)-5-[(4-methoxyphenyl)methyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromophenyl)-5-(4-methoxybenzyl)-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one
• 1-(4-bromophenyl)-5-[(4-methoxyphenyl)methyl]pyrazolo[3,4-d]pyrimidin-4-one
• STL125498
• 1-(4-bromophenyl)-5-[(4-methoxyphenyl)methyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one

• Inchi： 1S/C19H15BrN4O2/c1-26-16-8-2-13(3-9-16)11-23-12-21-18-17(19(23)25)10-22-24(18)15-6-4-14(20)5-7-15/h2-10,12H,11H2,1H3
• InChI Key： ATPPFCSGOWRWFK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1C2=C(C=N1)C(N(C=N2)CC1C=CC(=CC=1)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 530
• XLogP3: 3.3
• Topological Polar Surface Area: 59.7

Additional information on 1-(4-bromophenyl)-5-[(4-methoxyphenyl)methyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one

1-(4-Bromophenyl)-5-[(4-Methoxyphenyl)Methyl]-1H,4H,5H-Pyrazolo[3,4-d]Pyrimidin-4-One: A Comprehensive Overview

The compound with CAS No. 1326886-92-3, known as 1-(4-bromophenyl)-5-[(4-methoxyphenyl)methyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrazolopyrimidinones, which are known for their potential biological activities and structural versatility. The molecule's structure incorporates a pyrazolo[3,4-d]pyrimidine core, a bromophenyl substituent at position 1, and a methoxyphenylmethyl group at position 5. These features contribute to its unique physicochemical properties and biological functions.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound. Researchers have employed various strategies, including multi-component reactions and modular assembly techniques, to construct the pyrazolopyrimidine scaffold. The incorporation of the bromophenyl and methoxyphenylmethyl groups has been achieved through directed metallation and cross-coupling reactions, ensuring high yields and excellent stereocontrol. These synthetic innovations have significantly enhanced the accessibility of this compound for further biological evaluations.

The biological activity of 1-(4-bromophenyl)-5-[(4-methoxyphenyl)methyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one has been extensively studied in recent years. Preclinical studies have demonstrated its potent inhibitory effects on key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, this compound has shown promising anti-proliferative activity against various cancer cell lines, particularly in models of breast and colon cancer. Its ability to modulate cellular signaling pathways, such as the MAPK/ERK pathway, highlights its potential as a therapeutic agent in oncology.

One of the most notable findings from recent research is the compound's ability to exhibit selective toxicity towards cancer cells while sparing normal cells. This property is attributed to its unique pharmacokinetic profile and its ability to target specific molecular markers overexpressed in malignant tissues. Furthermore, studies have shown that this compound can synergize with conventional chemotherapeutic agents, enhancing their efficacy while reducing systemic toxicity. These findings underscore its potential as a component of combination therapies in oncological treatments.

The structural flexibility of 1-(4-bromophenyl)-5-[(4-methoxyphenyl)methyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one has also made it an attractive candidate for drug delivery systems. Researchers have explored its incorporation into nanoparticles and liposomal formulations to improve its bioavailability and targeting efficiency. These advancements have brought this compound closer to clinical translation, with early-stage clinical trials currently underway to assess its safety and efficacy in human subjects.

In conclusion, 1-(4-bromophenyl)-5-[(4-methoxyphenyl)methyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one represents a cutting-edge molecule with immense potential in the development of novel therapeutic agents. Its unique structure, combined with advancements in synthetic chemistry and drug delivery systems, positions it as a leading candidate in the fight against cancer and inflammatory diseases. As research continues to unfold, this compound is expected to play a pivotal role in shaping the future of personalized medicine.